![molecular formula C20H18N2O3S B4191520 N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide](/img/structure/B4191520.png)
N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide
Overview
Description
N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide, also known as NASBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. NASBA is a sulfonamide-based compound that is structurally similar to other sulfonamide-based drugs, such as sulfamethoxazole and sulfadiazine. However, unlike these drugs, NASBA has not been approved for medical use and is primarily used in research settings.
Mechanism of Action
The exact mechanism of action of N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. In particular, this compound has been shown to inhibit the activity of Hsp90, a protein that is involved in the folding and stabilization of other proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and the induction of cell death. Additionally, this compound has been shown to affect the activity of certain enzymes and proteins, including Hsp90.
Advantages and Limitations for Lab Experiments
One advantage of using N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide in lab experiments is its specificity for certain proteins and enzymes. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental settings. However, one limitation of using this compound is its potential toxicity and side effects, which can vary depending on the dose and duration of exposure.
Future Directions
There are several potential future directions for research involving N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide. One area of interest is the development of new analogs and derivatives of this compound that may have improved efficacy and fewer side effects. Additionally, this compound may be used as a tool to study the role of Hsp90 in other diseases and conditions, such as neurodegenerative disorders. Finally, this compound may be used in combination with other drugs or therapies to improve their efficacy and reduce side effects.
Scientific Research Applications
N-allyl-2-[(2-naphthylsulfonyl)amino]benzamide has been used in a variety of scientific applications, including as a tool to study protein-protein interactions and as a potential therapeutic agent for cancer. In one study, this compound was shown to inhibit the growth of breast cancer cells by inducing cell death. Additionally, this compound has been used as a probe to study the role of the protein Hsp90 in cancer cells.
properties
IUPAC Name |
2-(naphthalen-2-ylsulfonylamino)-N-prop-2-enylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-2-13-21-20(23)18-9-5-6-10-19(18)22-26(24,25)17-12-11-15-7-3-4-8-16(15)14-17/h2-12,14,22H,1,13H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CATFJRIOJIFDQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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